5-methyl-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[[4-oxo-3-(2-pyrrolidin-1-ylethyl)phthalazin-1-yl]methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H23N5O3/c1-14-12-17(23-28-14)19(26)21-13-18-15-6-2-3-7-16(15)20(27)25(22-18)11-10-24-8-4-5-9-24/h2-3,6-7,12H,4-5,8-11,13H2,1H3,(H,21,26)
• InChI Key: OIDUFNJDAMQOOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCC2=NN(C(=O)C3=CC=CC=C32)CCN4CCCC4
• Molecular Formula: C20H23N5O3
• Molecular Weight: 381.4 g/mol
• CAS No.: 1448073-28-6

Description

5-methyl-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C20H23N5O3 and its molecular weight is 381.436. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research has focused on synthesizing novel heterocyclic compounds containing moieties like oxadiazole and pyrazolopyrimidines due to their expected pharmacological activities. For instance, the synthesis of 1,2,4-oxadiazole heterocyclic compounds has been explored for their potential hypertensive activity, indicating a broader interest in developing new therapeutic agents based on heterocyclic chemistry (Kumar & Mashelker, 2007).

Antimicrobial and Antituberculosis Activities

Compounds such as substituted isosteres of pyridine- and pyrazinecarboxylic acids have been synthesized and tested against Mycobacterium tuberculosis, showing the potential for developing new antimicrobial agents. This suggests that compounds with similar structures could be valuable in researching treatments for infectious diseases (Gezginci, Martin, & Franzblau, 1998).

Anticancer and Anti-inflammatory Research

Derivatives of pyrazolopyrimidines have been studied for their anticancer and anti-5-lipoxygenase activities, offering a glimpse into the compound's potential utility in cancer and inflammation research. This area of study demonstrates the compound's relevance in developing novel therapeutic strategies for chronic diseases (Rahmouni et al., 2016).

Development of Antiallergic Agents

The synthesis of compounds like 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines has explored their antiallergic activity, providing insight into how structurally related compounds could be used in the development of new antiallergic medications (Nohara et al., 1985).

Enzymatic Activity Modulation

Some compounds have been investigated for their potential effects on increasing the reactivity of enzymes such as cellobiase, indicating a research interest in enzyme modulation and its applications in various fields, including biotechnology and pharmaceuticals (Abd & Awas, 2008).